Cas no 866138-25-2 (5-(4-Iodobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 5-(4-Iodobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 866138-25-2
• MF: C₁₅H₁₃IN₂O₃S
• MW: 428.244794607162
• CID: 5699501
• PubChem ID: 3738680
• Update Time: 2023-10-14

5-(4-Iodobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• AKOS005102595
• 866138-25-2
• 5-[(4-iodophenyl)sulfonyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• 8W-0839
• 5-(4-iodophenyl)sulfonyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-[(4-iodophenyl)sulfonyl]-
• 5-(4-Iodobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• Inchi： 1S/C15H13IN2O3S/c16-11-5-7-12(8-6-11)22(20,21)18-10-9-15(19)17-13-3-1-2-4-14(13)18/h1-8H,9-10H2,(H,17,19)
• InChI Key： GGFIQCUZJAFSBO-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N(S(C2=CC=C(I)C=C2)(=O)=O)CCC1=O

Computed Properties

• Exact Mass: 427.96916g/mol
• Monoisotopic Mass: 427.96916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• pka: 14.45±0.20(Predicted)